Cas no 63020-47-3 (8-(propan-2-yl)tetraphene)

8-(propan-2-yl)tetraphene structure
8-(propan-2-yl)tetraphene structure
Product Name:8-(propan-2-yl)tetraphene
CAS No:63020-47-3
MF:C21H18
MW:270.367625713348
CID:1645148
PubChem ID:44313
Update Time:2025-04-21

8-(propan-2-yl)tetraphene Chemical and Physical Properties

Names and Identifiers

    • 8-(propan-2-yl)tetraphene
    • 8-Isopropylbenz[a]anthracene
    • 8-propan-2-ylbenzo[a]anthracene
    • DB-318451
    • 48CDW8XRE7
    • UNII-48CDW8XRE7
    • 5-Isopropyl-1:2-benzanthracene
    • 8-Isopropylbenz(a)anthracene
    • 5-Isopropyl-l,2-benzanthracen
    • DTXSID30212290
    • 8-(1-METHYLETHYL)BENZ(A)ANTHRACENE
    • BENZ(a)ANTHRACENE, 8-ISOPROPYL-
    • 63020-47-3
    • 8-propan-2-ylbenzo[b]phenanthrene
    • 8-PROPAN-2-YLBENZO(A)ANTHRACENE
    • BRN 3282851
    • Inchi: 1S/C21H18/c1-14(2)18-9-5-7-16-12-21-17(13-20(16)18)11-10-15-6-3-4-8-19(15)21/h3-14H,1-2H3
    • InChI Key: NGMWIFWFBDGYLI-UHFFFAOYSA-N
    • SMILES: C12C=C3C=CC4C=CC=CC=4C3=CC1=CC=CC=2C(C)C

Computed Properties

  • Exact Mass: 270.14094
  • Monoisotopic Mass: 270.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 6.8

Experimental Properties

  • Density: 1.0691 (estimate)
  • Boiling Point: 480.48°C (rough estimate)
  • Flash Point: 223.6°C
  • Refractive Index: 1.7120 (estimate)
  • PSA: 0
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